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Introduction to Mebeverine and Adsorption

Mebeverine Hydrochloride (MEB) is a pharmaceutical drug that acts as a musculotropic antispasmodic

agent, primarily used to treat conditions like irritable bowel syndrome (IBS) [1]. Like many pharmaceuticals,

MEB can be detected in water bodies due to excretion and improper disposal, raising concerns about its

potential environmental impact [1]. Adsorption using activated carbon is a promising removal technique due

to its efficiency, operational simplicity, and cost-effectiveness [1].

The activated carbon derived from date stems exhibits a very high maximum adsorption capacity (qₘₐₓ) for

MEB, determined to be 4105 mg/g [1]. Experimental data best fit the Freundlich and Dubinin-

Radushkevich (DR) isotherm models, suggesting a multilayer adsorption process of MEB onto the

heterogeneous surface of the carbon [1].

Materials and Preparation

Reagents and Equipment

Raw Material: Date stems (source: Southern Algeria) [1].

Chemical Activating Agent: Zinc Chloride (ZnCl₂), analytical grade [1].
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Target Pollutant: Mebeverine Hydrochloride (MEB) [1].

Other Chemicals: Hydrochloric acid (HCl, 0.5 M) and Sodium Hydroxide (NaOH) for pH adjustment,
all analytical grade [1].

Equipment: Drying oven, tubular furnace, magnetic stirrer, UV-Visible spectrophotometer, FTIR
spectrometer, Scanning Electron Microscope (SEM), BET surface area analyzer [1].

Preparation of Activated Carbon from Date Stems

Pre-treatment: Wash date stems with distilled water to remove dirt. Cut into small particles (1-2 mm),

dry at 60°C, mill, and sieve [1].
Chemical Activation: Impregnate 10g of prepared raw material with a ZnCl₂ solution (20g ZnCl₂ in

100mL distilled water; impregnation ratio 1:1). Stir the mixture for 4 hours at 70°C [1].
Drying: Dry the impregnated sample in an oven at 110°C until complete evaporation of moisture [1].

Carbonization: Activate the dried sample in a tubular furnace at 500°C for 2 hours with a heating rate
of 10°C per minute under an inert atmosphere [1].

Post-treatment: Wash the cooled activated carbon first with 0.5M HCl solution, then repeatedly with
hot distilled water until the wash water pH reaches 6. Dry the final product overnight at 105°C and

store in a hermetic container [1].

The workflow for the preparation and characterization of the activated carbon is summarized in the following

diagram:
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AC Preparation Workflow

Start: Date Stems

Pre-treatment:
Wash, Cut, Dry, Sieve

Chemical Activation:
Impregnate with ZnCl₂

Drying:
110°C until dry

Carbonization:
500°C for 2 hrs

Post-treatment:
Wash with HCl & Water

Final Product:
Dry & Store AC

Click to download full resolution via product page

Experimental Protocols

Batch Adsorption Experiments
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Stock Solution: Prepare a known concentration MEB stock solution (e.g., 2-30 mg/L). Determine

MEB concentration using a UV-Vis spectrophotometer at λₘₐₓ = 265 nm [1].
Experimental Setup: In conical flasks, add a known mass of AC to a known volume (e.g., 1 L) of

MEB solution [1].
pH Adjustment: Adjust the solution pH to the desired value using dilute HCl or NaOH solutions [1].

Agitation: Stir the mixtures on a magnetic stirrer at 250 rpm at ambient temperature (25°C) [1].
Sampling: At predetermined time intervals, withdraw samples, then filter them (using filter paper with

0.45 μm pores) to separate the AC [1].
Analysis: Measure the residual MEB concentration in the filtrate using the UV-Vis spectrophotometer

[1].

Calculations

The amount of MEB adsorbed at equilibrium, qₑ (mg/g), is calculated as: qₑ = (C₀ - Cₑ) * V / m where
C₀ is the initial concentration (mg/L), Cₑ is the equilibrium concentration (mg/L), V is the solution

volume (L), and m is the mass of AC (g) [1].
The removal efficiency R (%) is calculated as: R (%) = [(C₀ - Cₜ) / C₀] * 100 where Cₜ is the

concentration at time t [1].

Effect of Operational Parameters

The key parameters to investigate and their optimal ranges are summarized in the table below.

Table 1: Key Operational Parameters for MEB Adsorption

Parameter
Investigated
Range

Optimal Condition / Observation Reference

Contact Time Varies until

equilibrium

Equilibrium reached at 40 minutes [1]

Solution pH Varies (e.g., 2-10) Effective across a range; optimal

around pH 6.5
[1]

Adsorbent Dosage Varies (e.g., 0.1-1

g/L)

Removal efficiency increases with

dosage

[1]
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Parameter
Investigated
Range

Optimal Condition / Observation Reference

Initial MEB
Concentration

2 - 30 mg/L Adsorption capacity increases with

concentration

[1]

Results and Data Interpretation

Adsorption Isotherms

Isotherm models describe how adsorbate molecules distribute between the liquid and solid phases at

equilibrium. The parameters for the models that best fit the MEB adsorption data are shown below.

Table 2: Adsorption Isotherm Model Parameters for MEB on AC

Isotherm Model
Model
Equation

Parameters
Value for MEB
Adsorption

Interpretation

Freundlich qₑ = K_F *
Cₑ^(1/n)

K_F (L/mg) 142.5 Indicates surface
heterogeneity and favors

multilayer adsorption.

n 2.15 Suggests a favorable

adsorption process.

Dubinin-
Radushkevich (D-
R)

qₑ = qₛ * exp(-

K_{DR} * ε²)

qₛ (mg/g) 4105 Maximum adsorption

capacity.

K_{DR}
(mol²/kJ²)

0.015 Suggests a physical
adsorption mechanism.

Adsorption Kinetics
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Kinetic studies determine the uptake rate and the potential mechanism of adsorption. The data for MEB

adsorption was found to follow pseudo-second-order kinetics [1].

Adsorption Mechanism

FTIR analysis of the AC surface before and after MEB adsorption provides insights into the mechanism. The

spectra showed a slight shift of the peak around 1605 cm⁻¹ to 1645 cm⁻¹ after adsorption, indicating the

formation of a C=O bond between the AC and MEB [1]. This suggests that the process involves partial

chemisorption, although physical forces are predominant [1].

The conceptual mechanism of MEB adsorption onto the date stem-activated carbon, illustrating both

physisorption and chemisorption, is shown below:

Proposed MEB Adsorption Mechanism
MEB Molecule

in Solution

Physisorption
(Multilayer, Pore Filling)

  Predominant

Partial Chemisorption
(e.g., C=O bond formation)

  Minor

Activated Carbon Surface

Click to download full resolution via product page

Application Notes for Researchers

Material Advantage: Date stems are an effective, low-cost agricultural waste material for producing

AC with a high surface area and affinity for MEB [1].
Process Optimization: For maximum efficiency, determine the optimal adsorbent dosage and

contact time for your specific wastewater stream, as these factors influence process economics [1].
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Mechanism Insight: The fit to the Freundlich isotherm and the high qₘₐₓ value indicate a complex

adsorption process involving multilayer formation on a heterogeneous surface, which is highly
effective for MEB removal [1].

Combined Techniques: For more robust wastewater treatment, consider coupling AC adsorption
with other processes. Research indicates that a combined system of AC with ZnO under solar light
can achieve 93% degradation of MEB, which is more effective than photocatalysis alone [2].

Conclusion

Activated carbon synthesized from date stems via chemical activation with ZnCl₂ is a highly effective

adsorbent for removing Mebeverine Hydrochloride from wastewater. The process is optimized at a neutral

pH and achieves a remarkable maximum adsorption capacity of 4105 mg/g, following a multilayer

adsorption mechanism. The provided protocols for AC preparation and batch adsorption offer a reliable and

reproducible methodology for researchers aiming to implement or further investigate this eco-friendly

remediation technique.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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